Cas no 111860-00-5 (2-Bromo-5-methyl-1-benzothiophene)

• Product Name: 2-Bromo-5-methyl-1-benzothiophene
• CAS No: 111860-00-5
• MF: C₉H₇BrS
• MW: 227.120880365372
• MDL: MFCD05865140
• CID: 129444
• PubChem ID: 2794769
• Update Time: 2025-04-18

2-Bromo-5-methyl-1-benzothiophene Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene,2-bromo-5-methyl-
• 2-bromo-5-methyl-1-benzothiophene
• 2-bromo-5-methylbenzo[b]thiophene
• Benzo[b]thiophene,2-bromo-5-methyl
• BUTTPARK 99\04-85
• MS-22218
• MFCD05865140
• FT-0642734
• DTXSID50383395
• 111860-00-5
• A802424
• DB-041014
• 2-Bromo-5-methyl-1-benzothiophene

• MDL： MFCD05865140
• Inchi： 1S/C9H7BrS/c1-6-2-3-8-7(4-6)5-9(10)11-8/h2-5H,1H3
• InChI Key： HZPBPLLBZYSGBI-UHFFFAOYSA-N
• SMILES： BrC1=CC2C=C(C)C=CC=2S1

Computed Properties

• Exact Mass: 225.94500
• Monoisotopic Mass: 225.945
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Density: 1.561
• Melting Point: 92 °C
• Boiling Point: 302.3°Cat760mmHg
• Flash Point: 136.6°C
• Refractive Index: 1.68
• PSA: 28.24000
• LogP: 3.97220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes